Cas no 5122-94-1 ([1,1'-Biphenyl]-4-ylboronic acid)

• Product Name: [1,1'-Biphenyl]-4-ylboronic acid
• CAS No: 5122-94-1
• MF: C₁₂H₁₁BO₂
• MW: 198.025543451309
• MDL: MFCD00093311
• CID: 45546
• PubChem ID: 24871894
• Update Time: 2025-08-05

[1,1'-Biphenyl]-4-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Biphenyl)boronic acid
• (1,1-Biphenyl-4-yl)boronic acid
• 4-Phenylbenzeneboronic acid
• [1,1-Biphenyl]-4-ylboronic acid
• [1,1'-Biphenyl]-4-ylboronic acid
• 4-Biphenylboronic acid
• Biphenyl-4-boronic acid
• 4-Biphenylboronic Acid (contains varying amounts of Anhydride)
• (1,1'-Biphenyl)-4-boronic acid
• (1,1'-BIPHENYL-4-YL)BORONIC ACID
• (4-phenylphenyl)boronic acid
• 1,1'-Biphenyl-4-ylboronic acid
• 3,4'-Oxydianiline
• biphenyl-4-ylboronic acid
• Biphenylboronic acid
• 4-phenylphenylboronic acid
• 1,1'-Biphenyl-4-yl-boronic acid
• (4-Phenylphenyl)Boranediol
• 4-biphenyl boronic acid
• boronic acid, [1,1'-biphenyl]-4-yl-
• (1,1'-Biphenyl)-4-ylboronic acid
• 4-Biphenylboronic acid, 9
• EN300-03905
• biphenyl-4-yl-boronic acid
• BP-12155
• A7568
• J-501362
• Z119990214
• DTXSID90199230
• Boronic acid, (1,1'-biphenyl)-4-yl-
• NCGC00249525-01
• Phenylboronic acid, 23
• AC-5005
• SY031947
• B2294
• 4-(dihydroxyboryl)-1,1'-biphenyl
• NCGC00249525-02
• 4-Biphenylboronic acid, >=95.0%
• AKOS000277884
• CS-W002364
• 4-Diphenyl Boric Acid
• MFCD00093311
• 5122-94-1
• BDBM26132
• FT-0617680
• InChI=1/C12H11BO2/c14-13(15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9,14-15
• BCP22752
• HY-W002364
• 4-phenylphenyl boronic acid
• (4-biphenylyl)boronic acid
• AB03333
• AS-14566
• 4-Biphenylboronic Acid, (contains varying amounts of Anhydride)
• BCP9000022
• CHEMBL485742
• XPEIJWZLPWNNOK-UHFFFAOYSA-N
• AM20060422
• 4-(phenyl)phenylboronic acid
• SCHEMBL129728
• 4-phenyl-phenylboronic acid
• 4-Biphenylboronic acid(contains varying amounts of Anhydride)
• 4-Biphenylboronic acid,98%
• DB-010656

• MDL： MFCD00093311
• Inchi： 1S/C12H11BO2/c14-13(15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9,14-15H
• InChI Key： XPEIJWZLPWNNOK-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1)C1C=CC=CC=1)O
• BRN： 2937410

Computed Properties

• Exact Mass: 198.08500
• Monoisotopic Mass: 198.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: White powder
• Density: 1.1800
• Melting Point: 266°C(lit.)
• Boiling Point: 385.5℃ at 760 mmHg
• Flash Point: 186.9 °C
• Refractive Index: 1.61
• Water Partition Coefficient: Insoluble in water.
• PSA: 40.46000
• LogP: 1.03340
• Solubility: Uncertain

[1,1'-Biphenyl]-4-ylboronic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on [1,1'-Biphenyl]-4-ylboronic acid

Introduction to [1,1'-Biphenyl]-4-ylboronic Acid (CAS No. 5122-94-1)

[1,1'-Biphenyl]-4-ylboronic acid is a significant compound in the field of organic synthesis and pharmaceutical development, renowned for its versatile applications. This boronic acid derivative, identified by the CAS number 5122-94-1, has garnered considerable attention due to its role as a key intermediate in the synthesis of various biologically active molecules. The compound's unique structure, featuring a biphenyl core linked to a boronic acid functional group, makes it particularly valuable in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely employed in the construction of complex organic frameworks.

The utility of [1,1'-Biphenyl]-4-ylboronic acid is further underscored by its applications in the pharmaceutical industry. Boronic acids are well-known for their ability to form stable complexes with diols, a property that has been exploited in the development of innovative drug delivery systems. Recent studies have highlighted the compound's potential in the synthesis of targeted therapies, particularly in oncology and inflammatory diseases. The boronic acid moiety allows for precise molecular modifications, enabling the design of drugs with enhanced specificity and reduced side effects.

In addition to its pharmaceutical applications, [1,1'-Biphenyl]-4-ylboronic acid plays a crucial role in materials science. Its ability to participate in polymerization reactions has led to the development of advanced materials with tailored properties. For instance, researchers have utilized this compound to create polymers with improved thermal stability and mechanical strength, which are essential for high-performance applications such as aerospace and electronics.

Recent advancements in synthetic chemistry have expanded the scope of [1,1'-Biphenyl]-4-ylboronic acid's applications. Innovations in catalytic systems have enabled more efficient and environmentally friendly synthetic routes, reducing the need for hazardous reagents and solvents. These developments align with global efforts to promote green chemistry principles, ensuring that future applications of this compound are sustainable and scalable.

The compound's significance is also reflected in its use as a building block for agrochemicals. The precise structural modifications afforded by boronic acids allow for the creation of pesticides and herbicides with improved efficacy and lower environmental impact. This has been particularly important in addressing challenges related to food security and sustainable agriculture.

Moreover, [1,1'-Biphenyl]-4-ylboronic acid has found applications in the field of nanotechnology. Its ability to form stable complexes with metal ions has been leveraged in the synthesis of nanoparticles with tailored electronic and optical properties. These nanoparticles are being explored for use in sensors, catalysts, and even as components in next-generation electronic devices.

The compound's versatility extends to its role in computational chemistry. The availability of high-quality computational models has allowed researchers to predict the behavior of [1,1'-Biphenyl]-4-ylboronic acid under various conditions, facilitating faster and more informed decision-making in drug discovery and material design. This integration of computational methods with experimental chemistry represents a significant advancement in scientific research.

In conclusion, [1,1'-Biphenyl]-4-ylboronic acid (CAS No. 5122-94-1) is a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its applications in pharmaceuticals, materials science, agrochemicals, nanotechnology, and computational chemistry highlight its importance as a cornerstone of modern chemical research. As new methodologies and technologies continue to emerge, the potential uses for this compound are likely to expand even further, reinforcing its status as an indispensable tool in the chemist's arsenal.